Cas no 1513938-68-5 (1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide)

• Product Name: 1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide
• CAS No: 1513938-68-5
• MF: C₉H₁₃BrN₄O
• MW: 273.129720449448
• CID: 5711086
• PubChem ID: 79650753
• Update Time: 2025-06-15

1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1123025
• 1-AMINO-3-(4-BROMO-1H-PYRAZOL-1-YL)CYCLOPENTANE-1-CARBOXAMIDE
• 1513938-68-5
• AKOS018207463
• CS-0288195
• 1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C9H13BrN4O/c10-6-4-13-14(5-6)7-1-2-9(12,3-7)8(11)15/h4-5,7H,1-3,12H2,(H2,11,15)
• InChI Key： CJNSNCXGVJZNJX-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1CCC(C(N)=O)(C1)N

Computed Properties

• Exact Mass: 272.02727g/mol
• Monoisotopic Mass: 272.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide

Introduction to 1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide (CAS No. 1513938-68-5)

1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide, with the CAS number 1513938-68-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a cyclopentane ring, an amino group, and a 4-bromo-1H-pyrazole moiety. These structural elements contribute to its biological activity and make it a promising candidate for further research and development.

The chemical structure of 1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide is particularly noteworthy for its potential to interact with various biological targets. The cyclopentane ring provides a rigid scaffold that can enhance the compound's stability and bioavailability, while the amino group and the 4-bromo-1H-pyrazole moiety offer specific binding sites for receptor interactions. These features make it an attractive candidate for drug discovery and development.

Recent studies have explored the pharmacological properties of 1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and potentially slowing down tumor growth.

In addition to its enzymatic inhibition properties, 1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide has also shown promise in modulating other biological processes. A study published in Bioorganic & Medicinal Chemistry Letters in 2023 investigated its effects on inflammation and found that it can significantly reduce inflammatory markers in vitro. This suggests that the compound may have therapeutic potential in treating inflammatory diseases such as arthritis and colitis.

The synthesis of 1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide has been optimized to improve yield and purity, making it more accessible for large-scale production. Various synthetic routes have been explored, including multistep reactions involving cycloaddition, substitution, and amidation steps. These methods have been refined to ensure high efficiency and reproducibility, which is crucial for advancing the compound from preclinical to clinical stages.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide. While preclinical studies have shown promising results, further research is needed to confirm these findings in human subjects. Phase I clinical trials are currently underway to assess the compound's safety profile and determine appropriate dosing regimens. These trials will provide valuable data on pharmacokinetics and pharmacodynamics, which will guide future studies.

In conclusion, 1-Amino-3-(4-bromo-1h-pyrazol-1-yl)cyclopentane-1-carboxamide (CAS No. 1513938-68-5) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it a valuable asset in the field of medicinal chemistry. As research continues to advance, this compound may play a significant role in the development of new treatments for various diseases.